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Compound of Interest

Compound Name: CypD-IN-29

Cat. No.: B606901

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
preparation of avelumab (Bavencio®) for intravenous (V) infusion, compiled from established
guidelines.

Introduction

Avelumab is a human monoclonal antibody that targets the programmed death-ligand 1 (PD-
L1). It is crucial that the preparation of avelumab for intravenous infusion is conducted under
aseptic conditions to ensure patient safety and drug efficacy. This document outlines the
necessary materials, protocols, and stability information for the proper handling of avelumab
from vial to infusion.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the preparation and
administration of avelumab.

Table 1: Avelumab Dosage and Administration
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Parameter Value Citations

Recommended Dose 800 mg [1112][3]

Alternate Dose 10 mg/kg body weight [41[5]

Administration Route Intravenous Infusion [1][41[6]

Infusion Duration 60 minutes [11[416171

Frequency Every 2 weeks [1][5][6]

Table 2: Materials for Avelumab Dilution

Material Specification Citations

Avelumab Vial 200 mg in 10 mL (20 mg/mL) [21[81[9]
0.9% Sodium Chloride

Compatible Diluents Injection, USP0.45% Sodium [11[2][4][10]
Chloride Injection, USP

Infusion Bag 250 mL [21[41[71[10]

Infusion Bag Materials

Polyethylene, polypropylene,
ethylene vinyl acetate

[4]

In-line Filter

Sterile, non-pyrogenic, low-

protein binding

[21(3][41[7]

Filter Pore Size

0.2 micron

[2103][41[7]

Table 3: Stability of Diluted Avelumab Solution
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Storage Condition Maximum Storage Time Citations
Room Temperature (up to

4 hours [3][10][11][12]
25°C [ 77°F)
Refrigerated (2°C to 8°C / 36°F

24 hours [4][10][11][12]

to 46°F)

Protect the diluted solution
from light. Do not freeze or
shake the diluted solution. If
Note: _ _ [L][3][10][11][12]
refrigerated, allow the solution
to come to room temperature

before administration.

Experimental Protocols

3.1. Premedication Protocol
To minimize the risk of infusion-related reactions, patients should be premedicated prior to the
first four infusions of avelumab.[1][2][6][10] Premedication may also be administered for

subsequent doses based on clinical judgment and the presence or severity of prior reactions.
[1][4][10]

o 30-60 minutes prior to infusion: Administer an antihistamine (e.g., diphenhydramine) and

acetaminophen.[5]
3.2. Avelumab Dilution Protocol
This protocol should be performed using aseptic technique.

 Visual Inspection: Visually inspect the avelumab vial for particulate matter and discoloration.
[1][2][4][10] The solution should be clear, colorless to slightly yellow.[1][2][4][10] Do not use if
the solution is cloudy, discolored, or contains particles.[1][2][4][10]

» Withdrawal of Avelumab: Withdraw the required volume of avelumab from the vial(s).[2][4]
[10]
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Dilution: Inject the withdrawn avelumab into a 250 mL infusion bag containing either 0.9%
Sodium Chloride Injection or 0.45% Sodium Chloride Injection.[2][4][10]

Mixing: Gently invert the infusion bag to mix the diluted solution.[1][2][4][10] Avoid foaming or
excessive shearing.[1][2][4][10]

Final Inspection: Inspect the diluted solution to ensure it is clear, colorless, and free of visible
particles.[1][2][4][10]

Storage: Use the diluted solution immediately. If immediate use is not possible, store
according to the stability data in Table 3.

Vial Disposal: Discard any partially used or empty vials.[1][2][4][10]

3.3. Administration Protocol

Infusion Line Setup: Administer the diluted avelumab solution through an intravenous line
containing a sterile, non-pyrogenic, low-protein binding 0.2 micron in-line filter.[2][3][4][7]

Infusion Rate: Infuse the solution over a period of 60 minutes.[1][4][6][7] Do not administer
as an intravenous push or bolus injection.[4]

Co-administration: Do not co-administer other drugs through the same intravenous line.[2][4]

Flushing: After the infusion is complete, flush the line with either 0.9% or 0.45% sodium
chloride solution.[4]

Monitoring: Monitor patients for signs and symptoms of infusion-related reactions, which may
include pyrexia, chills, flushing, hypotension, dyspnea, wheezing, back pain, abdominal pain,
and urticaria.[4][7][10]

Signaling Pathways and Workflows

The following diagram illustrates the workflow for the preparation of avelumab for intravenous

infusion.
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Caption: Workflow for Avelumab IV Infusion Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Avelumab Preparation
for Intravenous Infusion]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606901#avelumab-preparation-for-intravenous-
infusion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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